Cas no 140671-07-4 (Gnetifolin E)

Gnetifolin E structure
Gnetifolin E structure
Product Name:Gnetifolin E
CAS No:140671-07-4
MF:C21H24O9
MW:420.409867286682
CID:228161
PubChem ID:13783629
Update Time:2024-11-04

Gnetifolin E Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,4-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-2-methoxyphenyl
    • 4-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-2-methoxyphenyl β-D-glucopyranoside
    • b-D-Glucopyranoside,4-[2-(3,5-dihydroxyphenyl)ethenyl]-2-methoxyphenyl, (E)-
    • Gnetifolin E
    • Isorhapontigenin 12-b-D-glucoside
    • GOB D
    • MEGxp0_001014
    • (2S,3R,4S,5S,6R)-2-[4-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • Isorhapontigenin 12-beta-D-glucoside
    • GnetifolinE
    • BRD-K40694077-001-01-3
    • CHEMBL1083413
    • SCHEMBL20280296
    • 140671-07-4
    • ACon1_002049
    • AKOS040762902
    • CS-0204015
    • HY-N9867
    • NCGC00179882-01
    • TS-10149
    • Inchi: 1S/C21H24O9/c1-28-16-8-11(2-3-12-6-13(23)9-14(24)7-12)4-5-15(16)29-21-20(27)19(26)18(25)17(10-22)30-21/h2-9,17-27H,10H2,1H3/b3-2+/t17-,18-,19+,20-,21-/m1/s1
    • InChI Key: CVPYYBCSHSCXJQ-DXKBKAGUSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(/C=C/C2C=C(C=C(C=2)O)O)=CC=1OC

Computed Properties

  • Exact Mass: 420.14203234g/mol
  • Monoisotopic Mass: 420.14203234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 149

Experimental Properties

  • Color/Form: Powder

Gnetifolin E Security Information

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